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Compound of Interest

Compound Name: Naphthalene-1,5-diamine-15N2

Cat. No.: B12420460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the crystal structure of Naphthalene-1,5-

diamine. It includes a summary of its crystallographic data, detailed experimental protocols for

structure determination, and a discussion of its known biological activities. This document is

intended to serve as a comprehensive resource for researchers and professionals working with

this compound.

Crystallographic Data
The crystal structure of Naphthalene-1,5-diamine has been determined by single-crystal X-ray

diffraction. The compound crystallizes in a monoclinic system with the space group P2₁/c.[1] A

key feature of its crystal structure is the presence of one and a half molecules in the

asymmetric unit; one molecule is in a general position, while the other is located on an

inversion center.[2] The dihedral angle between the planes of these two independent molecules

is 73.30 (4)°.[2]

The crystallographic data is summarized in the table below.
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Parameter Value

Chemical Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol

Crystal System Monoclinic

Space Group P2₁/c[1]

a 5.1790 Å[3]

b 11.0081 Å[3]

c 21.238 Å[3]

α 90 °[3]

β 90.679 °[3]

γ 90 °[3]

Volume 1210.7 Å³[1]

Z 6[1]

Temperature 296 K[2]

Radiation Mo Kα (λ = 0.71073 Å)

R-factor 0.081[3]

Experimental Protocols
The determination of the crystal structure of Naphthalene-1,5-diamine involves several key

steps, from crystal growth to data analysis. While the specific details for the seminal study by

Bernès et al. are not fully available, the following protocol for a co-crystal of Naphthalene-1,5-

diamine provides a representative experimental workflow.

Crystal Growth
Single crystals of Naphthalene-1,5-diamine suitable for X-ray diffraction can be grown by slow

evaporation of a solution. For instance, red cuboid crystals of a phenazine–naphthalene-1,5-
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diamine–water (1/1/2) co-crystal were obtained by dissolving phenazine and naphthalene-1,5-

diamine in acetone and allowing the solvent to evaporate slowly.[4]

X-ray Diffraction Data Collection
A single crystal is mounted on a goniometer head. Data collection is typically performed on a

diffractometer equipped with a CCD area detector using graphite-monochromated Mo Kα

radiation. The crystal is kept at a constant temperature, for example, 296 K, during data

collection.[2]

Structure Solution and Refinement
The crystal structure is solved using direct methods and refined by full-matrix least-squares on

F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms can be located in a

difference Fourier map and refined isotropically, or they can be placed in calculated positions

and refined using a riding model.[4]

Signaling Pathways and Biological Activity
Current scientific literature does not indicate a direct role for Naphthalene-1,5-diamine in

specific signaling pathways. However, the compound and its derivatives have been studied for

their biological activities.

Naphthalene-1,5-diamine itself has been noted for its antioxidant properties.[5] A study on a

mono-pyroglutanilide derivative of Naphthalene-1,5-diamine demonstrated that chemical

modification can modulate its electronic distribution, suppressing pro-oxidant properties while

retaining mild antioxidant activity.[5] This suggests potential for developing derivatives with

tailored biological activities.

Furthermore, various naphthalene derivatives have been investigated for their anti-

inflammatory and anticancer activities.[6][7] For example, naphthalimide-diamine conjugates

have been synthesized and shown to exhibit potent antitumor activity, with some compounds

capable of inducing apoptosis and blocking the cell cycle in cancer cell lines.[8] These activities

are often attributed to the ability of the naphthalene moiety to intercalate into DNA.[8]

It is important to note that Naphthalene-1,5-diamine is also classified as a carcinogenic agent.

[9]
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Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the determination of a crystal structure.
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Experimental workflow for crystal structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Crystal Structure of Naphthalene-1,5-diamine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420460#crystal-structure-of-naphthalene-1-5-
diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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